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Compound of Interest

Compound Name: cis-2-Bromocyclohexanol

Cat. No.: B101969

An In-depth Technical Guide on cis-2-Bromocyclohexanol

This guide provides essential physicochemical data for cis-2-Bromocyclohexanol, a
compound of interest to researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Core Molecular Data

The fundamental properties of cis-2-Bromocyclohexanol, including its molecular formula and
weight, are crucial for a variety of experimental and theoretical applications, from reaction
stoichiometry to spectroscopic analysis.

The molecular formula for cis-2-Bromocyclohexanol is C6H11BrO.[1][2][3][4][5][6][7] This
indicates that each molecule is composed of six carbon atoms, eleven hydrogen atoms, one
bromine atom, and one oxygen atom. The molecular weight is a critical parameter for
converting between mass and moles, essential for any quantitative chemical work. The
calculated molecular weight for this compound is approximately 179.06 g/mol .[1][2][8]

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data for cis-2-
Bromocyclohexanol are summarized in the table below.
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Parameter Value

Molecular Formula C6H11BrO

Molecular Weight 179.06 g/mol [1][2][8]
CAS Number 16536-57-5[1][2][4][6]

Molecular Composition

The following diagram illustrates the elemental composition of cis-2-Bromocyclohexanol.

Caption: Elemental composition of cis-2-Bromocyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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